Cas no 11056-06-7 (Bleomycin)

Bleomycin structure
Bleomycin structure
Product Name:Bleomycin
CAS No:11056-06-7
MF:C55H84N17O21S3
MW:1415.55176830292
CID:48701
PubChem ID:5360373
Update Time:2025-04-18

Bleomycin Chemical and Physical Properties

Names and Identifiers

    • Bleomycin
    • BLENOXANE
    • BLEO
    • BleoBleocin
    • Bleocinbase
    • bleomicin
    • BLEOMYCIN HCL,USP29
    • BLEOMYCIN SULPHATE
    • BLEXANE
    • BLM
    • EP5.3 (LAB)
    • Bleomicina (INN-Spanish)
    • Bleomycin sulfate
    • Bleomycin [INN:BAN]
    • BLEOMYCINS (IARC)
    • Bleomycinum (INN-Latin)
    • bleomycin a2
    • 11056-06-7
    • Bleomicina
    • Bleomycine (INN-French)
    • NSC125066
    • Bleomycinum [INN-Latin]
    • HSDB 3208
    • 40S1VHN69B
    • Bleocin
    • NSC-125066
    • Bleomycinum
    • Bleomycine [INN-French]
    • CCRIS 2754
    • DB00290
    • BLEOMYCIN (IARC)
    • MIXTURE OF CYTOTOXIC GLYCOPEPTIDES PRODUCED BY THE GROWTH OF STREPTOMYCES VERTICILLUS
    • UNII-40S1VHN69B
    • Bleomicina [INN-Spanish]
    • NDC 0015-3010
    • NSC 125066
    • Bellon, Bleomycine
    • Bleomycin [INN]
    • LMPK14000006
    • SCHEMBL21090952
    • DTXSID1030862
    • Bleomycine
    • 3-[[2-[2-[2-[[(2S,3R)-2-[[(2S,3S,4R)-4-[[(2S)-2-[[6-Amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[(2R,3S,4S,5S,6S)-3-[(2R,3S,4S,5R,6R)-4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3H-imidazol-4-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium
    • DNA helicase
    • Bleo Bleocin
    • Bleomycins
    • Blenamax
    • BDBM50547621
    • AKOS032960358
    • Bleo-kyowa
    • CHEMBL403664
    • Q26841044
    • Bleomycin hydrochloride
    • N(1)-[3-(dimethylsulfonio)propyl]bleomycinamide
    • DTXSID20872327
    • C06854
    • CHEBI:3139
    • SCHEMBL134155
    • Bleomycin Hexal
    • 11116-31-7
    • CHEMBL439180
    • NSC-146842
    • Isobleomycin A2
    • Q26998364
    • Bleomycinamide, 3(sup B)-O-de(aminocarbonyl)-N(sup 1)-(3-(dimethylsulfonio)propyl)-, 2(sup B)-carbamate
    • 9041-93-4
    • 51041-93-1
    • NCIMech_000876
    • NSC146842
    • Inchi: 1S/C55H83N17O21S3/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88)/p+1/t21-,22+,23+,24-,25-,29?,30?,34-,35-,36-,37?,38?,39?,40?,41-,42?,43?,53?,54?/m0/s1
    • InChI Key: OYVAGSVQBOHSSS-WXFSZRTFSA-O
    • SMILES: S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

  • Exact Mass: 1414.51962
  • Monoisotopic Mass: 1414.519
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 96
  • Rotatable Bond Count: 36
  • Complexity: 2580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 685A^2
  • XLogP3: -7.5

Experimental Properties

  • Color/Form: 无色 或淡黄色粉末
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: H2O: 20 mg/mL
  • PSA: 627.07
  • LogP: -1.89040

Bleomycin Security Information

  • WGK Germany:3
  • Hazard Category Code: 46-40
  • Safety Instruction: 53-36/37-45
  • FLUKA BRAND F CODES:10
  • RTECS:EC5991990
  • Hazardous Material Identification: T
  • Risk Phrases:46-40
  • Storage Condition:2-8°C

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